Cas no 742070-47-9 (4-hydroxy-6H-pyran-3-one)

• Product Name: 4-hydroxy-6H-pyran-3-one
• CAS No: 742070-47-9
• MF: C₅H₆O₃
• MW: 114.099341869354
• CID: 2144020
• PubChem ID: 69326541
• Update Time: 2025-04-21

4-hydroxy-6H-pyran-3-one Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-6H-pyran-3-one
• 742070-47-9
• DB-295360
• GDRAGGMKROUZKE-UHFFFAOYSA-N
• SCHEMBL5136400

• Inchi： 1S/C5H6O3/c6-4-1-2-8-3-5(4)7/h1,6H,2-3H2
• InChI Key： GDRAGGMKROUZKE-UHFFFAOYSA-N
• SMILES： O1CC=C(C(C1)=O)O

Computed Properties

• Exact Mass: 114.031694049Da
• Monoisotopic Mass: 114.031694049Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.5Ų